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Compound of Interest

Compound Name: T-1-Pmpa

Cat. No.: B12367209 Get Quote

An In-depth Technical Guide on 2-(Phosphonomethyl)-pentanedioic Acid (2-PMPA)

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a comprehensive overview of the molecular structure, properties, and

biological activity of 2-(Phosphonomethyl)-pentanedioic acid, commonly known as 2-PMPA. 2-

PMPA is a potent and selective inhibitor of Glutamate Carboxypeptidase II (GCPII), an enzyme

implicated in various neurological disorders and prostate cancer.[1][2][3][4]

Molecular Structure and Identification
2-PMPA is a small molecule inhibitor designed to mimic the natural substrate of GCPII.[4] Its

structure features a pentanedioic acid (glutarate) backbone, which interacts with the glutamate

recognition site of the enzyme, and a phosphonate group that chelates the zinc ions in the

enzyme's active site.[4][5]

Table 1: Chemical Identifiers and Molecular Structure
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Identifier Value

IUPAC Name 2-(phosphonomethyl)pentanedioic acid

Synonyms 2-PMPA

CAS Number 173039-10-6[1]

Molecular Formula C₆H₁₁O₇P[1]

Molecular Weight 226.12 g/mol [6]

SMILES O=C(O)CCC(C(O)=O)CP(O)(O)=O[6]

InChI Key ISEYJGQFXSTPMQ-UHFFFAOYSA-N[1]

Physicochemical Properties
2-PMPA is a white to beige crystalline solid.[1][6] Due to its polar nature and ionized state at

physiological pH, it has limited oral bioavailability and ability to cross the blood-brain barrier,

which has prompted the development of more lipophilic prodrugs.[3][4][7]

Table 2: Physicochemical Data

Property Value Source

Physical Form Crystalline solid / Powder [1][6]

Purity ≥95% - ≥98% (HPLC) [1][6]

Solubility 10 mg/mL in PBS (pH 7.2) [1]

20 mg/mL in H₂O [6]

Insoluble in DMSO and

Ethanol
[8]

Melting Point Undetermined

Boiling Point Undetermined

Storage Temperature Room temperature, desiccated [6]
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Biological Activity and Mechanism of Action
2-PMPA is a highly potent and selective competitive inhibitor of Glutamate Carboxypeptidase II

(GCPII).[1][4][9] GCPII, also known as N-acetylated α-linked acidic dipeptidase (NAALADase)

or prostate-specific membrane antigen (PSMA), is a zinc metalloenzyme that hydrolyzes the

neuropeptide N-acetylaspartylglutamate (NAAG) into N-acetylaspartate (NAA) and glutamate.

[3][9][10]

By inhibiting GCPII, 2-PMPA prevents the breakdown of NAAG. This leads to two primary

neuroprotective effects:

Increased NAAG levels: Elevated NAAG concentrations enhance the activation of

presynaptic group II metabotropic glutamate receptors (mGluR3), which in turn inhibits

further release of glutamate.[7][10][11]

Decreased Glutamate levels: The inhibition of NAAG hydrolysis directly reduces the

production of glutamate, thereby mitigating excitotoxicity in conditions where excessive

glutamate is pathogenic.[1][3][9]

This mechanism of action makes GCPII inhibitors like 2-PMPA valuable research tools and

potential therapeutic agents for a range of neurological conditions, including stroke, traumatic

brain injury, neuropathic pain, and amyotrophic lateral sclerosis (ALS).[3][4]

Table 3: Pharmacological Data
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Parameter Value Description

Kᵢ 0.2 nM[9] - 98 pM[1] Inhibition constant for GCPII.

IC₅₀ ~300 pM[4] - ~1 nM[6]
Half-maximal inhibitory

concentration against GCPII.

EC₅₀ 8.4 µM

Effective concentration for

neuroprotection against

hypoxia in rat cerebellar

neurons.[1]

Selectivity

No significant activity at over

100 other receptors,

transporters, and enzymes at

10 µM.[1][4]

Signaling Pathway and Visualization
The signaling pathway affected by 2-PMPA involves the regulation of glutamate

neurotransmission through the modulation of NAAG levels.
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Caption: Mechanism of 2-PMPA action on the GCPII signaling pathway.
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Experimental Protocols
GCPII Inhibition Microplate Assay
This protocol outlines a sensitive method for determining the inhibitory potential of compounds

like 2-PMPA against GCPII. The assay measures the hydrolysis of the natural substrate, N-

acetylaspartylglutamate (NAAG).[9]

Methodology:

Enzyme and Substrate Preparation:

Recombinant human GCPII is prepared and purified.

A stock solution of the substrate, N-acetyl-L-aspartyl-L-[3,4-³H]glutamate ([³H]NAAG), is

prepared in an appropriate buffer.

Inhibitor Preparation:

A stock solution of 2-PMPA is prepared and serially diluted to create a range of

concentrations for testing.

Assay Procedure:

The assay is conducted in a 96-well microplate format.

To each well, add the following in order:

Assay buffer (e.g., Tris-HCl with appropriate salts).

The test inhibitor (2-PMPA at various concentrations) or vehicle control.

A fixed amount of purified GCPII enzyme.

The plate is pre-incubated for a set time (e.g., 10 minutes) at a controlled temperature

(e.g., 37°C) to allow for inhibitor-enzyme binding.

The reaction is initiated by adding the [³H]NAAG substrate to each well.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/12413472/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12367209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The reaction is allowed to proceed for a specific duration (e.g., 15-30 minutes) at 37°C.

Reaction Termination and Product Separation:

The enzymatic reaction is terminated by adding a stop solution (e.g., sodium phosphate

buffer).

The reaction mixture is transferred to an anion-exchange resin column (e.g., Dowex AG1-

X8) to separate the product, [³H]glutamate, from the unreacted [³H]NAAG substrate.

The column is washed, and the [³H]glutamate is eluted.

Quantification and Data Analysis:

The radioactivity of the eluted [³H]glutamate is measured using a scintillation counter.

The amount of product formed is calculated based on the radioactivity counts.

Inhibition curves are generated by plotting the percentage of GCPII activity against the

logarithm of the inhibitor concentration.

The IC₅₀ value is determined from the resulting dose-response curve. The Kᵢ value can be

calculated using the Cheng-Prusoff equation if the substrate concentration and Kₘ are

known.[9]

Experimental Workflow Visualization
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Caption: Workflow for a GCPII radiometric inhibition assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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